Cas no 892593-13-4 (N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride)

• Product Name: N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride
• CAS No: 892593-13-4
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 871608
• PubChem ID: 4723866
• Update Time: 2025-05-26

N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-N2-(thiophen-3-ylmethyl)ethane-1,2-diamine
• N,N-dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine(SALTDATA: 2HCl)
• N',N'-dimethyl-N-(thiophen-3-ylmethyl)ethane-1,2-diamine
• N,N-dimethyl-N''-(thiophen-3-ylmethyl)ethane-1,2-diamine
• DTXSID40406047
• 892593-13-4
• [2-(dimethylamino)ethyl](thiophen-3-ylmethyl)amine
• N//',N//'-dimethyl-N-(thiophen-3-ylmethyl)ethane-1,2-diamine
• N,N-DIMETHYL-N'-(3-THIENYLMETHYL)-1,2-ETHANEDIAMINE
• AKOS000146822
• [2-(dimethylamino)ethyl][(thiophen-3-yl)methyl]amine
• N-[2-(dimethylamino)ethyl]-N-(3-thienylmethyl)amine
• CHEMBRDG-BB 9071672
• N~1~,N~1~-Dimethyl-N~2~-[(thiophen-3-yl)methyl]ethane-1,2-diamine
• AT35274
• EN300-169195
• AN-465/43369153
• VS-0335
• N,N-dimethyl-N'-(thiophen-3-ylmethyl)ethane-1,2-diamine
• N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride

• MDL： MFCD07411620
• Inchi： 1S/C9H16N2S/c1-11(2)5-4-10-7-9-3-6-12-8-9/h3,6,8,10H,4-5,7H2,1-2H3
• InChI Key： AQFCIMZHLZBDBG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNCCN(C)C

Computed Properties

• Exact Mass: 184.10300
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 287.1±40.0 °C at 760 mmHg
• Flash Point: 127.4±27.3 °C
• Refractive Index: 1.537
• PSA: 43.51000
• LogP: 1.79020
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride

N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride: A Comprehensive Overview

N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride, also known by its CAS number 892593-13-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of ethylenediamine, a well-known diamine with a wide range of applications. The presence of the thienyl group introduces unique electronic and structural properties, making it a valuable component in various chemical systems.

The structure of this compound is characterized by a central ethylenediamine backbone, with one nitrogen atom bearing two methyl groups and the other nitrogen atom substituted with a 3-thienylmethyl group. The thienyl group, which is a sulfur-containing aromatic ring, contributes to the compound's stability and reactivity. This substitution pattern not only enhances the compound's ability to form coordination complexes but also influences its solubility and bioavailability.

Recent studies have highlighted the potential of N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride in drug delivery systems. Researchers have explored its ability to act as a ligand in metallo-drug complexes, which can target specific biological pathways. For instance, its coordination with transition metals like copper and zinc has shown promise in developing anti-cancer agents with reduced systemic toxicity.

In addition to its biomedical applications, this compound has found utility in catalysis. The thienyl group's electron-withdrawing nature facilitates the activation of certain chemical reactions, making it an effective ligand in organocatalysis. Recent advancements have demonstrated its role in asymmetric catalysis, where it enhances enantioselectivity in key organic transformations.

The synthesis of CAS No 892593-13-4 involves a multi-step process that typically starts with the preparation of the thienylmethyl derivative. This is followed by alkylation or acylation reactions to introduce the desired substituents on the ethylenediamine backbone. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From an environmental standpoint, the compound's biodegradability and eco-toxicity have been evaluated under various conditions. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is crucial for its safe disposal and industrial use.

In conclusion, N,N-Dimethyl-N'-(3-thienylmethyl)-1,2-ethanediamine dihydrochloride (CAS No 892593-13-4) stands out as a versatile compound with applications spanning drug delivery, catalysis, and materials science. Its unique structure and functional groups continue to drive innovative research directions, underscoring its importance in modern chemistry.